

A Technical Guide to Fragment-Based Drug Design Leveraging Piperidine Amino Acid Scaffolds

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name:	4-Methoxypiperidine-4-carboxylic acid
CAS No.:	1082040-29-6
Cat. No.:	B1649913

[Get Quote](#)

Abstract

Fragment-Based Drug Design (FBDD) has firmly established itself as a cornerstone of modern drug discovery, offering a powerful alternative to traditional high-throughput screening (HTS) for identifying high-quality lead compounds.[1][2] This approach hinges on a fundamental principle: screening small, low-complexity molecules ("fragments") that, despite their weak initial binding affinity, are highly efficient binders relative to their size.[2][3] These fragments serve as starting points for rational, structure-guided evolution into potent drug candidates.[4] This guide provides an in-depth technical exploration of the FBDD workflow with a specific focus on the strategic use of piperidine-based fragments. We delve into the rationale for employing these three-dimensional scaffolds, the design of tailored fragment libraries, the application of key biophysical screening techniques, and the subsequent hit-to-lead optimization strategies that transform weakly-binding hits into promising clinical candidates.

The Strategic Imperative for FBDD and 3D Scaffolds

Traditional HTS campaigns screen vast libraries of large, complex molecules, a resource-intensive process that often yields leads with challenging optimization profiles.^[1] FBDD offers a more efficient paradigm. By starting with smaller molecules (typically adhering to the "Rule of Three": MW < 300 Da, ClogP < 3, H-bond donors/acceptors ≤ 3), FBDD allows for a more thorough exploration of chemical space with a much smaller library size.^{[3][5]} This efficiency translates into higher hit rates and provides a clearer path for optimization, as the simpler starting points have more vectors for chemical modification.^{[6][7]}

A significant evolution in FBDD is the move away from predominantly flat, aromatic, two-dimensional fragments towards scaffolds that present defined three-dimensional (3D) exit vectors.^{[8][9]} Fragment screening collections have often been populated with flat, 2D molecules.^{[5][9][10]} Saturated heterocyclic scaffolds, such as piperidine, are uniquely suited to fill this need. The piperidine ring, a six-membered heterocycle, is a prevalent motif in numerous pharmaceuticals and natural products.^{[11][12][13]} Its non-planar, chair-like conformation provides a rigid and well-defined 3D architecture, enabling the presentation of substituents in precise spatial orientations that can exploit the complex topology of protein binding sites.^{[5][8]} This inherent three-dimensionality offers a distinct advantage over 2D fragments, facilitating novel interactions and potentially leading to improved selectivity and physicochemical properties.

Designing the Piperidine-Based Fragment Library

The success of an FBDD campaign begins with the thoughtful design of the fragment library. The goal is to maximize chemical and structural diversity while maintaining properties suitable for fragment screening.

Adherence to Fragment Space Properties

A well-designed library must conform to the established principles of fragment space to ensure solubility, synthetic tractability, and optimal binding efficiency.

Parameter	"Rule of Three" Guideline	Rationale
Molecular Weight (MW)	< 300 Da	Ensures higher probability of fitting into small pockets and provides ample room for optimization without excessive MW increase.[14]
cLogP	< 3	Promotes aqueous solubility, which is critical for biophysical assays, and reduces the risk of non-specific binding.[5]
Hydrogen Bond Donors	≤ 3	Avoids excessive polarity and desolvation penalties upon binding.[5]
Hydrogen Bond Acceptors	≤ 3	Avoids excessive polarity and desolvation penalties upon binding.[5]
Rotatable Bonds	< 3	Reduces entropic penalty upon binding, leading to higher ligand efficiency.[6]

Maximizing 3D Shape Diversity


For piperidine-based libraries, it is crucial to explore the rich stereochemical and regioisomeric space afforded by the scaffold. Systematic synthesis of various substituted pipecolines (piperidine carboxylic acids) can generate a diverse set of building blocks.[5][8] For instance, the placement of even simple substituents like a methyl group at different positions on the piperidine ring, combined with cis/trans diastereoisomerism, generates a wide array of distinct 3D shapes from a common core.[5][9]

Computational methods, such as Principal Moments of Inertia (PMI) analysis, are invaluable for quantifying and visualizing the 3D shape of a fragment library prior to synthesis.[10][15] PMI plots characterize molecules on a spectrum from rod-like to sphere-like to disc-like, allowing researchers to select a diverse set of shapes that occupy under-represented areas of chemical

space.^[10] This ensures the library is not redundant and provides a broader range of potential interactions with target proteins.

The FBDD Workflow: From Screening to Lead

The core of the FBDD process is a cycle of screening, hit validation, and structure-guided optimization. The use of sensitive biophysical techniques is mandatory, as they can reliably detect the weak binding interactions (typically in the high μM to mM range) characteristic of fragment hits.^[14]^[16]



[Click to download full resolution via product page](#)

Fig 1. High-level overview of the Fragment-Based Drug Design (FBDD) workflow.

Primary Screening: Detecting the Binders

A combination of biophysical methods is often used to screen the fragment library, as each provides complementary information.

Technique	Principle	Key Advantages	Key Limitations
NMR Spectroscopy	Detects binding by observing changes (perturbations) in the NMR spectra of either the protein or the fragments.[17][18]	Extremely sensitive to weak binding (mM range); provides structural information on binding site; low false-positive rate.[17][19]	Requires large amounts of soluble, stable protein; isotopic labeling often needed; lower throughput.[18]
Surface Plasmon Resonance (SPR)	A label-free optical technique that measures changes in mass on a sensor chip as fragments bind to an immobilized target.[20]	Real-time kinetic and affinity data; low protein consumption; higher throughput than NMR.[21][22]	Target must be immobilized; sensitive to buffer mismatch and DMSO effects, which can cause false positives.[20]
X-ray Crystallography	Soaking fragments into protein crystals and solving the co-structure to directly visualize binding.[23][24]	Provides unambiguous, high-resolution 3D structural data of the binding mode; the "gold standard" for hit validation.[25][26]	Requires high-quality, diffracting crystals; lower throughput; may miss binders that disrupt the crystal lattice.[23]

Causality in Method Selection: The choice of primary screening technique is dictated by the nature of the target protein.

- For targets that are difficult to crystallize but can be produced in large quantities, NMR is an excellent choice due to its robustness and rich information content.[17][19]


- When protein supply is limited or when kinetic data is desired early on, SPR is a highly effective primary screening tool.[\[21\]](#)[\[27\]](#)
- If a robust crystallization system exists for the target, high-throughput crystallographic screening is unparalleled, as it directly provides the structural information needed for the next design phase, bypassing ambiguity.[\[23\]](#)[\[28\]](#)

Hit Validation and Characterization

Hits from a primary screen must be validated using an orthogonal method to eliminate false positives. For example, hits from an SPR screen should be confirmed by NMR to ensure binding is specific and to map the binding site.[\[29\]](#) Once validated, structural biology, primarily X-ray crystallography, is employed to obtain a high-resolution co-crystal structure of the fragment bound to the target.[\[30\]](#) This structural snapshot is the critical blueprint for the next stage: hit-to-lead optimization.

Hit-to-Lead: The Path to Potency

The goal of this phase is to convert a low-affinity fragment hit (e.g., $K_D = 500 \mu\text{M}$) into a high-affinity lead compound ($K_D < 1 \mu\text{M}$). This is achieved through several structure-guided strategies.[\[7\]](#)[\[31\]](#)



[Click to download full resolution via product page](#)

Fig 2. Core strategies for hit-to-lead optimization in FBDD.

- **Fragment Growing:** This is the most common strategy, where synthetic chemistry is used to extend the fragment from a suitable vector to engage with adjacent pockets on the protein

surface, forming new, favorable interactions.[31][32] The 3D nature of piperidine scaffolds provides well-defined axial and equatorial vectors for this growth phase.

- **Fragment Linking:** If screening identifies two different fragments that bind to adjacent sites on the protein, they can be chemically linked together.[31] The resulting larger molecule can achieve a substantial increase in affinity due to the additivity of binding energies and a reduced entropic penalty.[1][33]
- **Fragment Merging:** This strategy is employed when two fragments are found to bind in an overlapping fashion.[31] A new molecule is designed that incorporates the key binding features of both original fragments into a single, novel scaffold.

Detailed Experimental Protocols

The following protocols are self-validating systems designed to ensure data integrity and reproducibility.

Protocol 1: Primary Fragment Screen by Surface Plasmon Resonance (SPR)

- **Objective:** To identify fragments that bind to a target protein immobilized on an SPR sensor chip.
- **Instrumentation:** Biacore T200 or similar multi-channel SPR system.

Methodology:

- **Target Immobilization:**
 - Equilibrate a CM5 sensor chip with HBS-EP+ buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20).
 - Activate the surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.
 - Immobilize the target protein (e.g., at 50 µg/mL in 10 mM sodium acetate, pH 5.0) to achieve a density of ~10,000 Response Units (RU).

- Deactivate remaining active esters with a 7-minute injection of 1 M ethanolamine-HCl, pH 8.5.
- A reference flow cell is prepared using the same procedure but without protein injection to serve as a control for non-specific binding and bulk refractive index changes.[\[20\]](#)
- Fragment Library Preparation:
 - Prepare a 10 mM primary stock of each piperidine fragment in 100% DMSO.
 - Create an intermediate plate by diluting fragments to 1 mM in DMSO.
 - For the screening assay, dilute fragments from the intermediate plate into running buffer (HBS-EP+ with 2% DMSO) to a final concentration of 200 μ M. Crucially, ensure the final DMSO concentration in the running buffer and the fragment samples is identical to avoid false positives.[\[20\]](#)
- Screening Run:
 - Set the system temperature to 25°C.
 - Perform a buffer-only injection to establish a stable baseline.
 - Inject each fragment solution over the target and reference flow cells for 30 seconds, followed by a 60-second dissociation phase.
 - Regenerate the surface between injections if necessary (e.g., with a short pulse of 50 mM NaOH), ensuring the target protein remains stable.
- Data Analysis:
 - Double-reference the data by subtracting the signal from the reference flow cell and then subtracting the average signal from buffer-only injections.[\[20\]](#)
 - A fragment is considered a preliminary hit if it produces a dose-dependent binding response that is significantly above the noise level of the assay.

- Hits are then subjected to dose-response analysis to estimate the dissociation constant (K_D).

Protocol 2: Hit Validation and Mapping by ^1H - ^{15}N HSQC NMR

- Objective: To confirm the binding of hits from a primary screen and identify the location of the binding site on the protein.
- Prerequisite: Production of uniformly ^{15}N -labeled target protein.[\[18\]](#)

Methodology:

- Sample Preparation:
 - Prepare a stock solution of ^{15}N -labeled protein to a final concentration of 100 μM in a suitable NMR buffer (e.g., 20 mM Phosphate, 50 mM NaCl, pH 6.8) containing 5% D_2O for the lock signal.
 - Prepare 100 mM stocks of validated hit fragments in a deuterated solvent (e.g., DMSO-d_6).
- Acquisition of Reference Spectrum:
 - Record a high-quality 2D ^1H - ^{15}N HSQC spectrum of the protein alone.[\[18\]](#) This spectrum serves as the reference "fingerprint," where each peak corresponds to a specific backbone amide N-H group in the protein.
- Titration Experiment:
 - Add a small aliquot of a fragment stock solution to the protein sample to achieve a protein:fragment molar ratio of 1:5 (e.g., 100 μM protein, 500 μM fragment).
 - Record another ^1H - ^{15}N HSQC spectrum under identical conditions.
- Data Analysis and Interpretation:
 - Overlay the reference spectrum with the spectrum containing the fragment.

- Identify peaks that exhibit Chemical Shift Perturbations (CSPs), meaning they have shifted their position upon fragment addition.[\[18\]](#)
- Binding is confirmed if significant and specific CSPs are observed.
- The residues whose corresponding peaks are perturbed are located at or near the fragment's binding site. By mapping these residues onto the 3D structure of the protein, the binding pocket can be precisely identified.[\[18\]](#)

Conclusion

The strategic combination of fragment-based principles with the rich, three-dimensional architecture of piperidine amino acid scaffolds provides a robust and highly effective platform for modern drug discovery. This approach enables a more efficient exploration of chemical space, leading to the identification of novel, high-quality starting points for optimization.[\[5\]](#)[\[6\]](#) By leveraging a suite of sensitive biophysical techniques—from the high-throughput capabilities of SPR to the detailed structural insights of NMR and X-ray crystallography—researchers can prosecute a rational, structure-guided campaign. The detailed protocols and workflows described herein offer a validated system for transforming weakly binding fragments into potent, highly optimized lead compounds, ultimately accelerating the path toward new therapeutics for challenging disease targets.

References

- Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolines. RSC Medicinal Chemistry, 13, 1614-1623. [\[Link\]](#)
- Jones, S. P., et al. (2022, December 19). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio. White Rose Research Online. [\[Link\]](#)
- O'Brien, P., et al. (n.d.). Synthesis of selected 3D fragments. ResearchGate. [\[Link\]](#)
- do C. Moreira, O., et al. (2020). In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. Frontiers in Chemistry, 8, 93. [\[Link\]](#)

- o2h discovery. (2025, November 19). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. Massachusetts Biotechnology Council. [\[Link\]](#)
- O'Brien, P., et al. (2020, October 18). Design and Synthesis of 56 Shape-Diverse 3D Fragments. ResearchGate. [\[Link\]](#)
- Singh, N., et al. (2025, February 24). Fragment-Based Drug Design: From Then until Now, and Toward the Future. Journal of Medicinal Chemistry. [\[Link\]](#)
- Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolates. RSC Medicinal Chemistry, 13(11), 1614-1623. [\[Link\]](#)
- Approaches to Fragment-Based Drug Design. (n.d.). Utrecht University. [\[Link\]](#)
- Ceccon, A., et al. (2013). Fragment-Based Drug Discovery Using NMR Spectroscopy. Methods in Molecular Biology, 992, 365-380. [\[Link\]](#)
- Gill, A. L., et al. (2014). Advantages of Crystallographic Fragment Screening: Functional and Mechanistic Insights from a Powerful Platform for Efficient Drug Discovery. Progress in Biophysics and Molecular Biology, 116(2-3), 107-115. [\[Link\]](#)
- de Kloe, G. E., & Leurs, R. (2019). Biophysical screening in fragment-based drug design: a brief overview. Biochemical Society Transactions, 47(1), 1-8. [\[Link\]](#)
- Piperidine - Wikipedia. (n.d.). Wikipedia. [\[Link\]](#)
- Kumar, A., et al. (2023). Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. ACS Omega. [\[Link\]](#)
- Rich, R. L., et al. (2010). Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters, 1(5), 205-209. [\[Link\]](#)
- do C. Moreira, O., et al. (2020). In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. PMC. [\[Link\]](#)

- Hartshorn, M. J., et al. (2005). Fragment-Based Lead Discovery Using X-ray Crystallography. *Journal of Medicinal Chemistry*, 48(2), 403-413. [[Link](#)]
- Liu, C., et al. (2024). Protocol to perform fragment screening using NMR spectroscopy. *STAR Protocols*, 5(3), 103525. [[Link](#)]
- X-ray Crystallography Fragment Screening. (n.d.). Selvita. [[Link](#)]
- Regnström, K., et al. (2013). Label Free Fragment Screening Using Surface Plasmon Resonance as a Tool for Fragment Finding – Analyzing Parkin, a Difficult CNS Target. *PLOS One*. [[Link](#)]
- Howe, J. A., et al. (2016). NMR and SPR Fragment-Based Screening Can Produce Novel High Affinity Small Molecule Hits against Structured RNAs. *ACS Chemical Biology*, 11(1), 100-107. [[Link](#)]
- o2h discovery. (n.d.). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. One Nucleus. [[Link](#)]
- Roy, A., et al. (2022). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. *Molecules*, 27(21), 7434. [[Link](#)]
- Frolov, N. A., & Vereshchagin, A. N. (2023). Pharmacological Applications of Piperidine Derivatives. *Encyclopedia.pub*. [[Link](#)]
- Fragment screening by ligand observed nmr. (n.d.). Bruker. [[Link](#)]
- Erlanson, D. A., et al. (2016). Design Principles for Fragment Libraries: Maximizing the Value of Learnings from Pharma Fragment-Based Drug Discovery (FBDD) Programs for Use in Academia. *Journal of Medicinal Chemistry*, 59(10), 4542-4557. [[Link](#)]
- Tzeng, Y.-J., et al. (2023). Using biophysical techniques to enhance early-stage drug discovery: the impact and challenges. *Expert Opinion on Drug Discovery*. [[Link](#)]
- Al-Saleem, M. S., et al. (2023). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. *Migration Letters*, 20(S8), 11-20. [[Link](#)]

- Unlocking GPCR Mysteries: How Surface Plasmon Resonance Fragment Screening Revolutionizes Drug Discovery for Membrane Proteins. (2025, March 20). PharmaFeatures. [\[Link\]](#)
- Fragment-Based Drug Discovery: A Comprehensive Overview. (2024, February 16). PharmaFeatures. [\[Link\]](#)
- Sbardella, G. (2013). Protein Crystallography and Fragment-Based Drug Design. Expert Opinion on Drug Discovery, 8(8), 957-975. [\[Link\]](#)
- SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. (n.d.). White Rose eTheses Online. [\[Link\]](#)
- Fragment HIT Identification in FBDD. (2022, November 16). CrystalsFirst. [\[Link\]](#)
- Angulo, J., et al. (2015). Applications of NMR in Fragment-Based Drug Design. Royal Society of Chemistry. [\[Link\]](#)
- Neumann, L., et al. (2011, August 10). SPR-based Fragment Screening: Advantages and Applications. ResearchGate. [\[Link\]](#)
- Joseph, P. R., & Guest, C. R. (2018). Biophysical methods in early drug discovery. Essays in Biochemistry, 62(4), 559-571. [\[Link\]](#)
- Si, Y., et al. (2020). Application of Fragment-Based Drug Discovery to Versatile Targets. Frontiers in Molecular Biosciences, 7, 185. [\[Link\]](#)
- Bradley, M. E., et al. (2022). Surface Plasmon Resonance Screening to Identify Active and Selective Adenosine Receptor Binding Fragments. ACS Medicinal Chemistry Letters, 13(7), 1126-1133. [\[Link\]](#)
- Recent Advances in Fragment-Based Drug Design: Applications in Medicinal Chemistry. (2024, March 28). Research and Reviews: A Journal of Drug Design and Discovery. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. fse.studenttheses.ub.rug.nl](https://fse.studenttheses.ub.rug.nl) [fse.studenttheses.ub.rug.nl]
- [2. rroij.com](https://rroij.com) [rroij.com]
- [3. pubs.acs.org](https://pubs.acs.org) [pubs.acs.org]
- [4. onenucleus.com](https://onenucleus.com) [onenucleus.com]
- [5. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolates - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [6. Frontiers | In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery](#) [frontiersin.org]
- [7. In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [8. eprints.whiterose.ac.uk](https://eprints.whiterose.ac.uk) [eprints.whiterose.ac.uk]
- [9. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolates - RSC Medicinal Chemistry \(RSC Publishing\)](#) [pubs.rsc.org]
- [10. researchgate.net](https://researchgate.net) [researchgate.net]
- [11. Piperidine - Wikipedia](https://en.wikipedia.org) [en.wikipedia.org]
- [12. pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [13. Pharmacological Applications of Piperidine Derivatives | Encyclopedia MDPI](#) [encyclopedia.pub]
- [14. academic.oup.com](https://academic.oup.com) [academic.oup.com]
- [15. researchgate.net](https://researchgate.net) [researchgate.net]
- [16. Biophysical methods in early drug discovery - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [17. Fragment-Based Drug Discovery Using NMR Spectroscopy - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [18. cell.com](https://cell.com) [cell.com]
- [19. books.rsc.org](https://books.rsc.org) [books.rsc.org]
- [20. pubs.acs.org](https://pubs.acs.org) [pubs.acs.org]

- 21. Label Free Fragment Screening Using Surface Plasmon Resonance as a Tool for Fragment Finding – Analyzing Parkin, a Difficult CNS Target | PLOS One [journals.plos.org]
- 22. Unlocking GPCR Mysteries: How Surface Plasmon Resonance Fragment Screening Revolutionizes Drug Discovery for Membrane Proteins - PharmaFeatures [pharmafeatures.com]
- 23. Advantages of Crystallographic Fragment Screening: Functional and Mechanistic Insights from a Powerful Platform for Efficient Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 24. pubs.acs.org [pubs.acs.org]
- 25. migrationletters.com [migrationletters.com]
- 26. Fragment HIT Identification in FBDD - CrystalsFirst [crystalsfirst.com]
- 27. pubs.acs.org [pubs.acs.org]
- 28. selvita.com [selvita.com]
- 29. Fragment screening by ligand observed nmr | Bruker [bruker.com]
- 30. tandfonline.com [tandfonline.com]
- 31. lifechemicals.com [lifechemicals.com]
- 32. Fragment-Based Drug Discovery: A Comprehensive Overview - PharmaFeatures [pharmafeatures.com]
- 33. pubs.acs.org [pubs.acs.org]
- To cite this document: BenchChem. [A Technical Guide to Fragment-Based Drug Design Leveraging Piperidine Amino Acid Scaffolds]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1649913/docs#a-technical-guide-to-fragment-based-drug-design-leveraging-piperidine-amino-acid-scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)